Cas no 226-05-1 (7H-Benzo[c]thioxanthene)

• Product Name: 7H-Benzo[c]thioxanthene
• CAS No: 226-05-1
• MF: C₁₇H₁₂S
• MW: 248.342183113098
• CID: 286793
• PubChem ID: 15206317
• Update Time: 2025-04-19

7H-Benzo[c]thioxanthene Chemical and Physical Properties

Names and Identifiers

• 7H-Benzo[c]thioxanthene
• 3,4-Benzothioxanthene
• 7H-12-Thiabenz[a]anthracene
• DTXSID30569993
• 226-05-1

• Inchi： 1S/C17H12S/c1-3-7-15-12(5-1)9-10-14-11-13-6-2-4-8-16(13)18-17(14)15/h1-10H,11H2
• InChI Key： WCSYOSRGOYTQOX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2CC2C=CC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 248.06606
• Monoisotopic Mass: 248.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0